4-Ethoxybenzaldehyde
4-Ethoxybenzaldehyde
4-Ethoxybenzaldehyde, also known as fema 2413 or homoanisaldehyde, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. 4-Ethoxybenzaldehyde exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-ethoxybenzaldehyde is primarily located in the cytoplasm. 4-Ethoxybenzaldehyde is a sweet, anisic, and floral tasting compound that can be found in tea. This makes 4-ethoxybenzaldehyde a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
10031-82-0
VCID:
VC20832484
InChI:
InChI=1S/C9H10O2/c1-2-11-9-5-3-8(7-10)4-6-9/h3-7H,2H2,1H3
SMILES:
CCOC1=CC=C(C=C1)C=O
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
4-Ethoxybenzaldehyde
CAS No.: 10031-82-0
Cat. No.: VC20832484
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
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Specification
| Description | 4-Ethoxybenzaldehyde, also known as fema 2413 or homoanisaldehyde, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. 4-Ethoxybenzaldehyde exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-ethoxybenzaldehyde is primarily located in the cytoplasm. 4-Ethoxybenzaldehyde is a sweet, anisic, and floral tasting compound that can be found in tea. This makes 4-ethoxybenzaldehyde a potential biomarker for the consumption of this food product. |
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| CAS No. | 10031-82-0 |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | 4-ethoxybenzaldehyde |
| Standard InChI | InChI=1S/C9H10O2/c1-2-11-9-5-3-8(7-10)4-6-9/h3-7H,2H2,1H3 |
| Standard InChI Key | JRHHJNMASOIRDS-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=C(C=C1)C=O |
| Canonical SMILES | CCOC1=CC=C(C=C1)C=O |
| Boiling Point | 249.0 °C |
| Melting Point | 13.5 °C Mp 13-14 ° 13-14°C |
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